Ketocainol

• CAS No.: 7488-92-8
• Molecular Formula: C18H31NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1-[2-[2-[di(propan-2-yl)amino]ethoxy]phenyl]butan-1-ol
• InChI: InChI=1S/C18H31NO2/c1-6-9-17(20)16-10-7-8-11-18(16)21-13-12-19(14(2)3)15(4)5/h7-8,10-11,14-15,17,20H,6,9,12-13H2,1-5H3
• InChI Key: DBQHPYODCJJUAP-UHFFFAOYSA-N
• SMILES: CCCC(C1=CC=CC=C1OCCN(C(C)C)C(C)C)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: Ketocainol

Description

Ketocainol is a chemical compound known for its antiarrhythmic and anesthetic properties. It is a racemic mixture with the molecular formula C18H31NO2 and a molecular weight of 293.4442. This compound is used in various medical applications due to its ability to stabilize heart rhythms and provide local anesthesia .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ketocainol can be synthesized through a multi-step process involving the reaction of benzyl alcohol with diisopropylamine and ethylene oxide. The reaction conditions typically involve the use of a solvent such as toluene and a catalyst like potassium carbonate. The reaction is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, this compound is produced using large-scale reactors that allow for precise control of temperature, pressure, and reaction time. The process involves the continuous addition of reactants and the removal of by-products to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ketocainol undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form ketones and aldehydes.

Reduction: It can be reduced to form primary and secondary alcohols.

Substitution: This compound can undergo nucleophilic substitution reactions to form different derivatives

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like hydrogen cyanide and potassium cyanide are used in nucleophilic substitution reactions

Major Products Formed

Oxidation: Formation of ketones and aldehydes.

Reduction: Formation of primary and secondary alcohols.

Substitution: Formation of hydroxynitriles and other derivatives

Scientific Research Applications

Ketocainol has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Used in the treatment of cardiac arrhythmias and as a local anesthetic in surgical procedures.

Industry: Employed in the production of pharmaceuticals and other chemical products

Mechanism of Action

Ketocainol exerts its effects by interacting with specific molecular targets and pathways. It primarily acts on sodium channels in cardiac cells, stabilizing the cell membrane and preventing abnormal electrical activity. This action helps to maintain normal heart rhythms and prevent arrhythmias. Additionally, this compound’s anesthetic effects are due to its ability to block nerve signal transmission by inhibiting sodium channels in nerve cells .

Comparison with Similar Compounds

Ketocainol is unique compared to other similar compounds due to its dual action as both an antiarrhythmic and anesthetic agent. Similar compounds include:

Lidocaine: Primarily used as a local anesthetic and antiarrhythmic agent.

Procaine: Used as a local anesthetic with less antiarrhythmic activity.

Bupivacaine: A long-acting local anesthetic with some antiarrhythmic properties .

This compound’s combination of properties makes it a versatile compound in both medical and research applications.